Cas no 129025-85-0 ((R)-Ethyl 2-hydroxy-3-methylbutanoate)

• Product Name: (R)-Ethyl 2-hydroxy-3-methylbutanoate
• CAS No: 129025-85-0
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 1034838
• PubChem ID: 11008052
• Update Time: 2025-05-19

(R)-Ethyl 2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 2-hydroxy-3-methylbutanoate
• (R)-ETHYL 3-METHYL-2-HYDROXYBUTANOATE
• ETHYL (R)-2-HYDROXY-3-METHYLBUTANOATE
• 129025-85-0
• ETHYL (2R)-2-HYDROXY-3-METHYLBUTANOATE
• AKOS006307179
• Ethyl(R)-2-hydroxy-3-methylbutanoate
• A805892
• SCHEMBL8174538
• DB-300045
• (R)-Ethyl2-hydroxy-3-methylbutanoate
• G78980
• Butanoic acid, 2-hydroxy-3-methyl-, ethyl ester, (2R)-

• MDL： MFCD11111314
• Inchi： 1S/C7H14O3/c1-4-10-7(9)6(8)5(2)3/h5-6,8H,4H2,1-3H3/t6-/m1/s1
• InChI Key： IZRVEUZYBVGCFC-ZCFIWIBFSA-N
• SMILES： O[C@@H](C(=O)OCC)C(C)C

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (R)-Ethyl 2-hydroxy-3-methylbutanoate

Comprehensive Guide to (R)-Ethyl 2-hydroxy-3-methylbutanoate (CAS No. 129025-85-0): Properties, Applications, and Market Insights

(R)-Ethyl 2-hydroxy-3-methylbutanoate (CAS No. 129025-85-0) is a chiral ester widely recognized for its unique organoleptic properties and applications in the flavor and fragrance industry. This compound, also known as ethyl (R)-2-hydroxy-3-methylbutyrate, is a key ingredient in creating fruity and creamy flavor profiles. With the growing demand for natural and synthetic flavor enhancers, this compound has gained significant attention from researchers and manufacturers alike.

The molecular structure of (R)-Ethyl 2-hydroxy-3-methylbutanoate features a stereocenter at the 2-position, making it an important chiral building block in organic synthesis. Its CAS number 129025-85-0 serves as a unique identifier in chemical databases and regulatory documents. The compound's molecular formula is C₇H₁₄O₃, with a molecular weight of 146.18 g/mol. The (R)-enantiomer is particularly valued for its superior flavor characteristics compared to its (S)-counterpart.

In the flavor industry, (R)-Ethyl 2-hydroxy-3-methylbutanoate is prized for its ability to impart fruity, pineapple-like notes with creamy undertones. This makes it particularly valuable in dairy flavor formulations, tropical fruit flavors, and dessert applications. Recent trends in clean-label products and natural identical flavors have increased the demand for such high-quality flavor compounds. The compound's stability under various pH conditions and its compatibility with food matrices contribute to its widespread use.

The synthesis of 129025-85-0 typically involves asymmetric reduction or enzymatic resolution approaches. Modern biotechnological methods using engineered enzymes or whole-cell biocatalysts have become increasingly popular for producing this chiral compound with high enantiomeric purity. These green chemistry approaches align with the current industry focus on sustainable production methods and reduced environmental impact.

Beyond flavor applications, (R)-Ethyl 2-hydroxy-3-methylbutanoate finds use in pharmaceutical intermediates and specialty chemicals. Its chiral nature makes it valuable for synthesizing biologically active compounds. Researchers are exploring its potential in drug development, particularly for creating chiral synthons with specific pharmacological properties. The compound's safety profile has been well-established through various toxicological studies, making it suitable for food and pharmaceutical applications.

The global market for chiral flavor compounds like 129025-85-0 is experiencing steady growth, driven by increasing consumer demand for sophisticated and authentic flavor experiences. Market analysts project particular growth in the Asia-Pacific region, where rising disposable incomes are fueling demand for premium food products. Manufacturers are responding by developing more efficient production processes and higher purity grades of this compound.

Quality control of (R)-Ethyl 2-hydroxy-3-methylbutanoate typically involves chiral HPLC analysis to ensure enantiomeric purity, along with standard chemical characterization techniques. The compound is generally stable when stored properly, but like many esters, it may undergo hydrolysis under extreme conditions. Proper handling and storage recommendations include protection from moisture and storage at controlled temperatures.

Recent innovations in flavor encapsulation technologies have created new opportunities for compounds like 129025-85-0. Microencapsulation can enhance the stability and controlled release of this flavor compound in various food matrices. This aligns with current industry trends toward functional foods and nutraceutical applications, where precise flavor delivery systems are increasingly important.

Regulatory status of (R)-Ethyl 2-hydroxy-3-methylbutanoate varies by region, but it is generally recognized as safe for use in food applications when used appropriately. In the United States, it may be used in accordance with FDA regulations, while in Europe, it falls under the EU Flavoring Regulation. Manufacturers and users should always verify the current regulatory status for their specific applications and markets.

Future research directions for CAS 129025-85-0 include exploring novel biocatalytic routes for its production, investigating new applications in functional foods, and developing more sustainable purification methods. The compound's versatility and desirable sensory properties ensure its continued importance in the flavor and fragrance industry, as well as potential expansion into other specialty chemical applications.